Cas no 2411178-11-3 (rac-2-chloro-N-(6R,7R)-6-hydroxy-5,5-dimethyl-5H,6H,7H-thieno3,2-bpyran-7-ylacetamide)

• Product Name: rac-2-chloro-N-(6R,7R)-6-hydroxy-5,5-dimethyl-5H,6H,7H-thieno3,2-bpyran-7-ylacetamide
• CAS No: 2411178-11-3
• MF: C₁₁H₁₄ClNO₃S
• MW: 275.751760959625
• CID: 6384700
• PubChem ID: 146076463
• Update Time: 2025-09-25

rac-2-chloro-N-(6R,7R)-6-hydroxy-5,5-dimethyl-5H,6H,7H-thieno3,2-bpyran-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• rac-2-chloro-N-(6R,7R)-6-hydroxy-5,5-dimethyl-5H,6H,7H-thieno3,2-bpyran-7-ylacetamide
• 2411178-11-3
• rac-2-chloro-N-[(6R,7R)-6-hydroxy-5,5-dimethyl-5H,6H,7H-thieno[3,2-b]pyran-7-yl]acetamide
• EN300-26614280
• Z3766263943
• 2-Chloro-N-[(6S,7S)-6-hydroxy-5,5-dimethyl-6,7-dihydrothieno[3,2-b]pyran-7-yl]acetamide

• Inchi： 1S/C11H14ClNO3S/c1-11(2)10(15)8(13-7(14)5-12)9-6(16-11)3-4-17-9/h3-4,8,10,15H,5H2,1-2H3,(H,13,14)/t8-,10+/m1/s1
• InChI Key： UGKIJIAOFIFLDW-SCZZXKLOSA-N
• SMILES： ClCC(N[C@@H]1C2=C(C=CS2)OC(C)(C)[C@H]1O)=O

Computed Properties

• Exact Mass: 275.0382922g/mol
• Monoisotopic Mass: 275.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.8Ų

Additional information on rac-2-chloro-N-(6R,7R)-6-hydroxy-5,5-dimethyl-5H,6H,7H-thieno3,2-bpyran-7-ylacetamide

Introduction to Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-Dimethyl-5H,6H,7H-Thieno[3,2-bpyran]-7-ylacetamide (CAS No. 2411178-11-3)

Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-dimethyl-5H,6H,7H-thieno[3,2-bpyran]-7-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411178-11-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-dimethyl-5H,6H,7H-thieno[3,2-bpyran]-7-ylacetamide incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a chloro substituent at the 2-position and an acetamide moiety at the 7-position enhances its reactivity and binding affinity to biological targets. Additionally, the thieno[3,2-bpyran] core provides a rigid scaffold that can be optimized for better pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Thieno[3,2-bpyran] derivatives have shown particular promise due to their ability to interact with various biological receptors and enzymes. In particular, the stereochemistry at the 6R and 7R positions in this compound has been carefully tailored to maximize its biological activity. This precise stereochemical control is crucial for achieving high efficacy and minimal side effects in therapeutic applications.

Current research in the field of organic synthesis has focused on developing efficient synthetic routes to complex molecules like Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-dimethyl-5H,6H,7H-thieno[3,2-bpyran]-7-ylacetamide. The synthesis of this compound involves multiple steps, including stereoselective reactions and protective group strategies. These synthetic methodologies have been refined over the years to ensure high yields and purity levels. The ability to produce this compound in scalable quantities is essential for its transition from laboratory research to clinical trials.

The biological activity of Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-dimethyl-5H,6H,7H-thieno[3,2-bpyran]-7-ylacetamide has been extensively studied in various preclinical models. Preliminary data suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory and metabolic diseases. These findings have sparked interest among researchers looking for novel therapeutic agents to address these conditions. Further studies are underway to elucidate the exact mechanisms of action and to evaluate its potential as a lead compound for drug development.

In addition to its pharmacological potential, the structural features of this compound make it an attractive candidate for molecular modeling studies. Computational methods have been employed to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into the binding affinity and specificity of the compound. By integrating experimental data with computational predictions, researchers can refine their understanding of its biological behavior and optimize its structure for better performance.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing novel compounds like Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-dimethyl-5H,6H,7H-thieno[3,2-bpyran]-7-ylacetamide, while biologists provide critical insights into their biological activities. Pharmacologists then evaluate these compounds in vitro and in vivo to assess their therapeutic potential. This multidisciplinary approach ensures that promising candidates are thoroughly investigated before moving into clinical trials.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Regulatory agencies require extensive documentation demonstrating the safety and efficacy of new compounds before they can be approved for human use. The synthetic routes must be well-defined and reproducible, while preclinical data must provide compelling evidence of the compound's potential benefits. Only after meeting these rigorous standards can a drug move forward into clinical trials.

The future of drug discovery is likely to be shaped by advancements in technology and interdisciplinary collaboration. New synthetic methods will enable chemists to access more complex molecules with greater ease than ever before. Meanwhile, advances in computational biology will allow researchers to predict the behavior of these compounds more accurately. By combining these technologies with traditional experimental approaches, the pharmaceutical industry can accelerate the development of new treatments for various diseases.

In conclusion,Rac-2-Chloro-N-(6R,7R)-6-Hydroxy-5,5-dimethyl-5H,6H,